Cas no 114681-65-1 (RGD peptide (GRGDNP))

• Product Name: RGD peptide (GRGDNP)
• CAS No: 114681-65-1
• MF: C₂₃H₃₈N₁₀O₁₀
• MW: 614.608824253082
• MDL: MFCD00153556
• CID: 130418
• PubChem ID: 9895205
• Update Time: 2025-10-31

RGD peptide (GRGDNP) Chemical and Physical Properties

Names and Identifiers

• L-Proline,glycyl-L-arginylglycyl-L-a-aspartyl-L-asparaginyl-
• GLY-ARG-GLY-ASP-ASN-PRO
• GRGDNP
• H-Gly-Arg-Gly-Asp-Asn-Pro-OH
• RGD Peptide
• Gly-Arg-Gly-Asp-Asn-Ser
• REF DUPL: Gly-Arg-Gly-Asp-Asn-Pro
• RGD PEPTIDE (GRGDNP)
• H-Glg-Arg-Gly-Asp-Asn-Pro-OH
• 114681-65-1
• BDBM50439682
• MFCD00153556
• HY-P1740
• s4513
• (S)-1-((6S,12S,15S)-1-amino-15-(2-amino-2-oxoethyl)-6-(2-aminoacetamido)-12-(carboxymethyl)-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecane)pyrrolidine-2-carboxylic acid
• (2S)-1-[(2S)-4-amino-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid
• J-003123
• (S)-1-((6S,12S,15S)-1-Amino-15-(2-amino-2-oxoethyl)-6-(2-aminoacetamido)-12-(carboxymethyl)-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oyl)pyrrolidine-2-carboxylic acid
• CHEMBL2418222
• CS-0095103
• DA-74132
• G12418
• RGD peptide (GRGDNP)

• MDL： MFCD00153556
• Inchi： 1S/C23H38N10O10/c24-9-16(35)30-11(3-1-5-28-23(26)27)19(39)29-10-17(36)31-12(8-18(37)38)20(40)32-13(7-15(25)34)21(41)33-6-2-4-14(33)22(42)43/h11-14H,1-10,24H2,(H2,25,34)(H,29,39)(H,30,35)(H,31,36)(H,32,40)(H,37,38)(H,42,43)(H4,26,27,28)/t11-,12-,13-,14-/m0/s1
• InChI Key： CWAHAVYVGPRZJU-XUXIUFHCSA-N
• SMILES： O=C([C@H](CC(N)=O)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(CN)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 614.27700
• Monoisotopic Mass: 614.27723745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 43
• Rotatable Bond Count: 24
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: colorless liquid
• PSA: 342.32000
• LogP: -1.70230
• Solubility: dissolve in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on RGD peptide (GRGDNP)

RGD Peptide (GRGDNP) and Its Applications in Modern Research

The compound with the CAS number 114681-65-1 is a synthetic peptide known as RGD peptide (GRGDNP). This peptide has garnered significant attention in the field of biomedical research due to its unique biological activities and versatile applications. The RGD motif, which stands for Arg-Gly-Asp, is a critical sequence that exhibits strong affinity for integrins, a family of cell surface receptors involved in various physiological and pathological processes.

Integrins play a pivotal role in cell adhesion, migration, signaling, and tissue development. The RGD peptide sequence acts as a natural ligand for these receptors, enabling researchers to modulate integrin-mediated processes. This has opened up numerous possibilities in therapeutic development, particularly in the areas of wound healing, anti-thrombotic agents, and cancer treatment.

In recent years, the study of RGD peptides has been further advanced by their incorporation into various biomaterials and drug delivery systems. For instance, researchers have developed RGD-modified hydrogels that can be used to create three-dimensional cell culture environments closely mimicking in vivo conditions. These hydrogels have been instrumental in studying cellular behavior and developing tissue engineering strategies.

One of the most promising applications of RGD peptides is in cancer therapy. By targeting integrins overexpressed on tumor cells, RGD peptides can inhibit tumor growth and metastasis. Additionally, they have been used to enhance the efficacy of chemotherapy by improving drug delivery to cancerous tissues. Recent studies have shown that RGD peptides can be combined with nanoparticles to create targeted drug delivery systems that selectively accumulate in tumors, thereby reducing side effects and increasing therapeutic efficacy.

The use of RGD peptide (GRGDNP) in diagnostic tools has also been explored. Researchers have developed RGD-based imaging agents that can specifically bind to integrins overexpressed on cancer cells, allowing for early detection and accurate localization of tumors. These imaging agents are particularly useful in positron emission tomography (PET) scans and magnetic resonance imaging (MRI), providing clinicians with valuable tools for cancer diagnosis and monitoring treatment response.

In the field of regenerative medicine, RGD peptides have been utilized to promote tissue repair and regeneration. By stimulating integrin-mediated signaling pathways, RGD peptides can induce the proliferation and differentiation of stem cells, which are crucial for tissue regeneration. This approach has shown promise in treating various injuries and degenerative diseases, such as bone fractures, cartilage damage, and neural disorders.

The development of novel derivatives of RGD peptides has further expanded their applications. Researchers have synthesized modified RGD peptides that exhibit enhanced stability, improved bioavailability, or targeted specificity. These derivatives have been tested in preclinical studies and are being evaluated for their potential in treating a wide range of diseases.

The regulatory landscape for RGD peptide-based therapies is also evolving. Regulatory agencies recognize the potential of these compounds and have established guidelines for their clinical development. This has facilitated the translation of laboratory findings into clinical trials, bringing new treatments closer to patients who suffer from integrin-related disorders.

In conclusion, the compound with the CAS number 114681-65-1, known as RGD peptide (GRGDNP), is a versatile tool with significant implications for biomedical research and therapeutic development. Its ability to modulate integrin-mediated processes has opened up new avenues in cancer therapy, regenerative medicine, diagnostics, and beyond. As research continues to uncover new applications and derivatives of this peptide, its impact on modern medicine is likely to grow even further.